Cas no 693771-59-4 (1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine)

• Product Name: 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine
• CAS No: 693771-59-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6369856
• PubChem ID: 18377346
• Update Time: 2025-10-30

1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine
• EN300-10224288
• 1-(Chroman-4-yl)piperazine
• 693771-59-4
• Piperazine, 1-(3,4-dihydro-2H-1-benzopyran-4-yl)-

• Inchi： 1S/C13H18N2O/c1-2-4-13-11(3-1)12(5-10-16-13)15-8-6-14-7-9-15/h1-4,12,14H,5-10H2
• InChI Key： PIUGFXSCAHKECM-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=CC=C3OCC2)CCNCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±42.0 °C(Predicted)
• pka: 9.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine

Professional Introduction to 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine (CAS No. 693771-59-4)

1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine, identified by its CAS number 693771-59-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine consists of a piperazine ring fused with a dihydrobenzopyran moiety. This unique arrangement of functional groups suggests a high degree of versatility in terms of chemical reactivity and biological interaction. The piperazine moiety, known for its role in various pharmacological agents, contributes to the compound's potential as a scaffold for developing new therapeutic molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of benzopyran derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of central nervous system (CNS) disorders, inflammation, and cancer. The dihydrobenzopyran scaffold is particularly noteworthy for its ability to modulate biological pathways through interactions with specific targets.

The synthesis of 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex molecular framework efficiently. The synthesis process also necessitates rigorous quality control measures to meet pharmaceutical standards.

One of the most compelling aspects of 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine is its potential as a lead compound for drug development. Its structural features allow it to interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, making it a promising candidate for further investigation.

The pharmacokinetic properties of 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems.

In addition to its pharmacological applications, 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine has shown promise in material science applications. Its unique molecular structure makes it suitable for use as a building block in the development of novel polymers and materials with specific functional properties. These applications are still in the early stages of exploration but hold significant potential for future advancements.

The regulatory landscape for 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine is another critical consideration. As with all compounds intended for pharmaceutical use, compliance with regulatory standards set by agencies such as the FDA and EMA is essential. This involves rigorous testing to ensure safety and efficacy before clinical trials can begin. The regulatory process is designed to protect both patients and researchers while fostering innovation in drug development.

The future prospects for 1-(3,4-dihydro-2H-1-benzopyran-4-yl)piperazine are bright, with ongoing research aimed at uncovering new therapeutic applications and optimizing its chemical properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress in this field. As more data becomes available on its biological activity and pharmacokinetic profile, the potential uses for this compound will continue to expand.

In conclusion, 1-(3,4-dihydro-2H-1-benzopyran-4-ylyl))piperazine (CAS No. 693771- 59-